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Compound of Interest

Compound Name: Acid Red 97

Cat. No.: B1218221 Get Quote

In-Depth Technical Guide: Acid Red 97
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties,

toxicological data, and experimental protocols related to Acid Red 97. The content is

structured to serve as a core resource for professionals in research and development.

Core Data Summary
Acid Red 97, a prominent member of the azo dye class, is characterized by the following key

identifiers and properties.
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Parameter Value Reference

CAS Number 10169-02-5 [1][2][3][4][5][6]

Molecular Formula C₃₂H₂₀N₄Na₂O₈S₂ [1][3][4][5]

Molecular Weight 698.63 g/mol [1][2][3][4]

Alternate Names

C.I. Acid Red 97, Disodium

4,4′-bis(2-hydroxynaphthalen-

1-ylazo)biphenyl-2,6′-

disulphonate

[2][3]

Physical Appearance Red to dark red powder

Toxicological Profile
Acid Red 97 has been the subject of toxicological studies, primarily focusing on its

environmental impact. However, these studies provide valuable insights for broader research

applications.

Aquatic Toxicology
A study on the Western clawed frog (Silurana tropicalis) investigated the toxicity and endocrine-

disrupting potential of Acid Red 97. The research indicated that Acid Red 97 was not lethal to

the embryos at the tested concentrations.

Hematotoxicity
Research on the fish species Catla catla has demonstrated the hematotoxic potential of Acid
Red 97. Exposure to a sublethal concentration of the dye resulted in significant alterations to

hematological parameters. Specifically, a decrease in hemoglobin (Hb) and red blood cell

(RBC) count was observed, alongside an increase in the white blood cell (WBC) count. These

findings suggest that Acid Red 97 can induce anemia and stimulate an immune response in

fish.

Experimental Protocols
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Detailed methodologies from key toxicological studies are provided below to facilitate the

replication and extension of this research.

Hematotoxicity Assessment in Catla catla
This protocol outlines the methodology used to evaluate the hematotoxic effects of Acid Red
97 in fish.

Objective: To determine the effect of a sublethal concentration of Acid Red 97 on the

hematological parameters of Catla catla.

Materials:

Acid Red 97 (CAS 10169-02-5)

Catla catla fingerlings

Aquaria

Water dechlorinator

Fish feed

Heparinized syringes

Microscope slides

Hemocytometer

Spectrophotometer

Reagents for hemoglobin, RBC, and WBC analysis

Procedure:

Acclimatization: Acclimatize fish to laboratory conditions for a minimum of two weeks.

Exposure: Prepare a sublethal concentration of Acid Red 97 in the aquarium water. A

previously reported study utilized a concentration based on the LC50 value.
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Blood Sampling: At predetermined time points (e.g., 10, 20, and 30 days), collect blood

samples from both control and experimental groups via the caudal vein using heparinized

syringes.

Hematological Analysis:

Hemoglobin (Hb): Determine the hemoglobin concentration using a spectrophotometric

method.

Red Blood Cell (RBC) Count: Dilute the blood sample with an appropriate RBC diluting

fluid and count the cells using a hemocytometer.

White Blood Cell (WBC) Count: Dilute the blood sample with a WBC diluting fluid and

count the cells using a hemocytometer.

Data Analysis: Statistically analyze the differences in hematological parameters between the

control and experimental groups.

Logical Workflow for Hematotoxicity Study
The following diagram illustrates the logical steps involved in conducting a hematotoxicity study

of Acid Red 97.
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Caption: Workflow for assessing the hematotoxicity of Acid Red 97.

This guide serves as a foundational resource for researchers and professionals engaged in the

study and application of Acid Red 97. The provided data and protocols are intended to support

further investigation into its biological effects and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 10169-02-5: C.I. Acid Red 97 | CymitQuimica [cymitquimica.com]

2. scbt.com [scbt.com]

3. worlddyevariety.com [worlddyevariety.com]

4. ACID RED 97|CAS NO.10169-02-5 [chinainterdyes.com]

5. Buy Acid Red 97 | 10169-02-5 [smolecule.com]

6. Acid Red 97 Manufacturers Suppliers in Mumbai Gujarat India [colorantsgroup.com]

To cite this document: BenchChem. [Molecular weight and CAS number for Acid Red 97].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218221#molecular-weight-and-cas-number-for-acid-
red-97]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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